Cas no 850363-46-1 (1-(5-iodo-1H-indazol-1-yl)Ethanone)

• Product Name: 1-(5-iodo-1H-indazol-1-yl)Ethanone
• CAS No: 850363-46-1
• MF: C₉H₇IN₂O
• MW: 286.069154024124
• CID: 2133318
• PubChem ID: 23134654
• Update Time: 2025-04-21

1-(5-iodo-1H-indazol-1-yl)Ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5-iodo-1H-indazol-1-yl)Ethanone
• 1-Acetyl-5-jod-1H-indazol
• JNWIBFFQBLTCMJ-UHFFFAOYSA-N
• SCHEMBL1141404
• 850363-46-1
• DA-30828

• Inchi： 1S/C9H7IN2O/c1-6(13)12-9-3-2-8(10)4-7(9)5-11-12/h2-5H,1H3
• InChI Key： JNWIBFFQBLTCMJ-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C=1)C=NN2C(C)=O

Computed Properties

• Exact Mass: 285.96000
• Monoisotopic Mass: 285.96031Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89000
• LogP: 2.30100